Cas no 106353-47-3 (2-Hexanone, 4-hydroxy-,(4R)-)

• Product Name: 2-Hexanone, 4-hydroxy-,(4R)-
• CAS No: 106353-47-3
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 127091
• PubChem ID: 10654206
• Update Time: 2025-04-18

2-Hexanone, 4-hydroxy-,(4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 4-hydroxy-,(4R)-
• 2-Hexanone, 4-hydroxy-, (4R)- (9CI)
• (R)-4-Hydroxy-2-hexanone
• 2-Hexanone,4-hydroxy-, (R)-
• (4R)-4-hydroxyhexan-2-one
• 106353-47-3
• SCHEMBL12341066

• Inchi： 1S/C6H12O2/c1-3-6(8)4-5(2)7/h6,8H,3-4H2,1-2H3/t6-/m1/s1
• InChI Key： ODWYTDVNWFBCLV-ZCFIWIBFSA-N
• SMILES： O[C@@H](CC(C)=O)CC

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones